N-(3,4-Dimethylphenyl)-2-((3-ethyl-5,6-dimethyl-4-oxo-3,4-dihydrothieno[2,3-d]pyrimidin-2-yl)thio)acetamide

Specification

• CAS No.: 618427-81-9
• Molecular Formula: C20H23N3O2S2
• Molecular Weight: 401.5 g/mol
• IUPAC Name: N-(3,4-dimethylphenyl)-2-(3-ethyl-5,6-dimethyl-4-oxothieno[2,3-d]pyrimidin-2-yl)sulfanylacetamide
• Standard InChI: InChI=1S/C20H23N3O2S2/c1-6-23-19(25)17-13(4)14(5)27-18(17)22-20(23)26-10-16(24)21-15-8-7-11(2)12(3)9-15/h7-9H,6,10H2,1-5H3,(H,21,24)
• Standard InChI Key: GKAYBBIGWONZQX-UHFFFAOYSA-N
• Canonical SMILES: CCN1C(=O)C2=C(N=C1SCC(=O)NC3=CC(=C(C=C3)C)C)SC(=C2C)C

Introduction

N-(3,4-Dimethylphenyl)-2-((3-ethyl-5,6-dimethyl-4-oxo-3,4-dihydrothieno[2,3-d]pyrimidin-2-yl)thio)acetamide is a synthetic organic compound with a complex molecular structure. It belongs to the class of thienopyrimidines, which are known for their diverse biological activities, including anti-inflammatory and analgesic properties. This compound is identified by the CAS number 618427-81-9 and is also known as STL339849.

Synthesis and Preparation

The synthesis of N-(3,4-Dimethylphenyl)-2-((3-ethyl-5,6-dimethyl-4-oxo-3,4-dihydrothieno[2,3-d]pyrimidin-2-yl)thio)acetamide typically involves multi-step reactions starting from commercially available precursors. The process may include condensation reactions, cyclization, and substitution steps to form the desired thienopyrimidine core and attach the phenyl ring.

Research Findings

• In Silico Studies: Molecular docking studies can be employed to predict the compound's interaction with biological targets, such as enzymes involved in inflammation pathways.

• In Vivo Studies: Experimental models, like the formalin-induced paw edema test, can be used to assess anti-inflammatory and analgesic activities.

Future Directions

• Structure Optimization: Further modifications to the compound's structure could enhance its biological activity and pharmacokinetic properties.

• Toxicity and Safety: Comprehensive toxicity studies are necessary to ensure the compound's safety profile before advancing to clinical trials.

Table 1: Chemical Identifiers

Identifier	Value
CAS Number	618427-81-9
Molecular Formula	C20H23N3O2S2
EC Number	638-084-1

Table 2: Synonyms

Synonym
N-(3,4-Dimethylphenyl)-2-((3-ethyl-5,6-dimethyl-4-oxo-3,4-dihydrothieno[2,3-d]pyrimidin-2-yl)thio)acetamide
STL339849
AKOS002188432